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Compound of Interest

Compound Name:
Methyl 2-amino-3-

hydroxybenzoate

Cat. No.: B050674 Get Quote

An In-depth Technical Guide to Methyl 2-amino-3-
hydroxybenzoate
This guide provides a comprehensive technical overview of Methyl 2-amino-3-
hydroxybenzoate, a key chemical intermediate. Designed for researchers, scientists, and

professionals in drug development and chemical synthesis, this document delves into the

molecule's core structural and chemical characteristics, synthesis protocols, and analytical

signatures. The information is presented to support advanced research and development

applications, emphasizing the causality behind its properties and experimental methodologies.

Compound Identification and Core Properties
Methyl 2-amino-3-hydroxybenzoate, also known as Methyl 3-hydroxyanthranilate, is an

aromatic ester. Its structure, featuring amino, hydroxyl, and methyl ester functional groups on a

benzene ring, makes it a versatile building block in organic synthesis.

Key identifiers and properties are summarized below for quick reference.
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Property Value Source(s)

IUPAC Name
methyl 2-amino-3-

hydroxybenzoate

Synonyms

Methyl 3-hydroxyanthranilate,

3-Hydroxyanthranilic acid

methyl ester

[1][2]

CAS Number 17672-21-8 [1]

Molecular Formula C₈H₉NO₃ [1]

Molecular Weight 167.16 g/mol [1]

Physical Form Solid

Purity Typically ≥97% [2]

Storage Conditions
Store in freezer, under -20°C,

in an inert atmosphere
[1][2]

Molecular Structure and Elucidation
The molecular architecture of Methyl 2-amino-3-hydroxybenzoate consists of a benzene ring

substituted at positions 1, 2, and 3. The arrangement of the methyl carboxylate, amine, and

hydroxyl groups is critical to its chemical reactivity. The ortho-amino and meta-hydroxyl

arrangement relative to the ester group influences its electronic properties and potential for

intramolecular hydrogen bonding.

It is crucial to distinguish this compound from its isomers, such as Methyl 3-amino-2-

hydroxybenzoate (CAS 35748-34-6) or Methyl 3-amino-4-hydroxybenzoate (CAS 536-25-4), as

the substituent positions dramatically alter the molecule's chemical and biological properties.[3]

[4][5]
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Start: Methyl 2-nitro-3-hydroxybenzoate

Reagents:
- Iron Powder (Fe)

- Acetic Acid/Ethanol (1:1)

Dissolve in

Reaction Step:
Heat to reflux for 2 hours

Add Fe powder and heat

Work-up 1:
Cool, dilute with water, and extract with ethyl acetate

After reaction completion

Work-up 2:
Wash organic phase with NaHCO₃ solution

Combine organic phases

Drying:
Dry over anhydrous sodium sulfate

After neutralization

Isolation:
Remove solvent under reduced pressure

Final Product:
Methyl 2-amino-3-hydroxybenzoate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

